![molecular formula C24H29N7O B606555 N8-[(2S)-3,3-dimethylbutan-2-yl]-N2-[2-methoxy-4-(1-methyl-1H-pyrazol-4-yl)phenyl]pyrido[3,4-d]pyrimidine-2,8-diamine CAS No. 1578244-34-4](/img/structure/B606555.png)
N8-[(2S)-3,3-dimethylbutan-2-yl]-N2-[2-methoxy-4-(1-methyl-1H-pyrazol-4-yl)phenyl]pyrido[3,4-d]pyrimidine-2,8-diamine
Overview
Description
CCT-271850 is an inhibitor of the spindle checkpoint function of Monospindle 1 (Mps1).
Scientific Research Applications
Role in Cell Cycle Regulation
The main role of the cell cycle is to enable error-free DNA replication, chromosome segregation, and cytokinesis . CCT-271850 plays a crucial role in this process. It is involved in the spindle assembly checkpoint, which prevents anaphase onset until the appropriate tension and attachment across kinetochores is achieved .
MPS1 Kinase Inhibition
CCT-271850 is a selective, highly potent, and orally bioavailable MPS1 kinase inhibitor . MPS1 kinase activity is essential for the activation of the spindle assembly checkpoint . CCT-271850 selectively inhibits MPS1 kinase activity with an IC50 of 0.004 μM, inhibits autophosphorylation of MPS1 in cells with an IC50 of 0.07 μM .
Role in Cancer Research
MPS1 has been found aberrantly overexpressed in a wide range of human tumors including breast, lung, esophagus, and prostate . CCT-271850 reduces the growth of a panel of human tumor cell lines, particularly PTEN-deficient cell lines .
Therapeutic Efficacy Measurement
CCT-271850 is used to directly measure in vivo MPS1 inhibition vs therapeutic efficacy . It has been shown that more than 80% inhibition of MPS1 activity for at least 24 hours is required to achieve tumor stasis or regression by CCT-271850 .
Role in Chromosomal Instability and Aneuploidy
MPS1 has been shown to be deregulated in human tumors with chromosomal instability and aneuploidy . CCT-271850, by inhibiting MPS1, represents an attractive strategy to target these cancers .
Antiproliferative Activity
CCT-271850’s antiproliferative activity was determined in 91 human cancer cell lines . It has been shown to have significant antiproliferative effects, making it a promising compound for cancer treatment .
Mechanism of Action
Target of Action
CCT-271850, also known as N8-[(2S)-3,3-dimethylbutan-2-yl]-N2-[2-methoxy-4-(1-methyl-1H-pyrazol-4-yl)phenyl]pyrido[3,4-d]pyrimidine-2,8-diamine, is a potent inhibitor of the spindle checkpoint function of Monospindle 1 (MPS1) . MPS1 is a dual-specificity kinase conserved from yeast to humans . It plays a crucial role in the cell cycle, particularly in the spindle assembly checkpoint, which prevents anaphase onset until the appropriate tension and attachment across kinetochores is achieved .
Mode of Action
CCT-271850 selectively inhibits MPS1 kinase activity, thereby disrupting the spindle assembly checkpoint . This inhibition is achieved by targeting the autophosphorylation of T676 in the activation loop of MPS1, which is essential for MPS1 function .
Biochemical Pathways
The primary biochemical pathway affected by CCT-271850 is the spindle assembly checkpoint pathway. MPS1 activity peaks at the G2/M transition and is enhanced upon activation of the spindle assembly checkpoint . By inhibiting MPS1, CCT-271850 disrupts the normal progression of the cell cycle, leading to aberrant chromosome segregation .
Pharmacokinetics
CCT-271850 is orally bioavailable and selectively and potently inhibits MPS1 kinase activity in biochemical and cellular assays . It has been predicted that more than 80% inhibition of MPS1 activity for at least 24 hours is required to achieve tumour stasis or regression by CCT-271850 .
Result of Action
The inhibition of MPS1 by CCT-271850 leads to the acquisition of aberrant numbers of chromosomes in tumor cells . The majority of these cells divide their chromosomes without proper alignment due to the abrogation of the mitotic checkpoint, leading to cell death . This effect is particularly pronounced in PTEN-deficient cell lines .
Action Environment
The efficacy of CCT-271850 can be influenced by various environmental factors. For instance, MPS1 activity is enhanced upon activation of the spindle assembly checkpoint, suggesting that the presence of certain cellular stressors could potentially affect the efficacy of CCT-271850 . .
properties
IUPAC Name |
8-N-[(2S)-3,3-dimethylbutan-2-yl]-2-N-[2-methoxy-4-(1-methylpyrazol-4-yl)phenyl]pyrido[3,4-d]pyrimidine-2,8-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N7O/c1-15(24(2,3)4)28-22-21-17(9-10-25-22)12-26-23(30-21)29-19-8-7-16(11-20(19)32-6)18-13-27-31(5)14-18/h7-15H,1-6H3,(H,25,28)(H,26,29,30)/t15-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTJZKALDRPVFSN-HNNXBMFYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)(C)C)NC1=NC=CC2=CN=C(N=C21)NC3=C(C=C(C=C3)C4=CN(N=C4)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(C)(C)C)NC1=NC=CC2=CN=C(N=C21)NC3=C(C=C(C=C3)C4=CN(N=C4)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N7O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N8-[(2S)-3,3-dimethylbutan-2-yl]-N2-[2-methoxy-4-(1-methyl-1H-pyrazol-4-yl)phenyl]pyrido[3,4-d]pyrimidine-2,8-diamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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